Cas no 104968-03-8 (4-hydroxyquinazoline-2-carbaldehyde)

• Product Name: 4-hydroxyquinazoline-2-carbaldehyde
• CAS No: 104968-03-8
• MF: C₉H₆N₂O₂
• MW: 174.156141757965
• MDL: MFCD13193372
• CID: 1081680
• PubChem ID: 135742211
• Update Time: 2025-06-26

4-hydroxyquinazoline-2-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 4-Oxo-3,4-dihydroquinazoline-2-carbaldehyde
• 3,4-dihydro-4-oxo-2-Quinazolinecarboxaldehyde
• 4-oxo-1H-quinazoline-2-carbaldehyde
• 4-Oxo-3,4-dihydro-chinazolin-2-carbaldehyd
• 4-hydroxyquinazoline-2-carbaldehyde
• A921944
• 4(3h)-quinazolinone-2-carboxaldehyde
• 104968-03-8
• 4-Oxo-1,4-dihydroquinazoline-2-carbaldehyde
• 4-OXO-3H-QUINAZOLINE-2-CARBALDEHYDE
• CS-0376785
• 4-oxo-3,4-dihydroquinazoline-2-carboxaldehyde
• EN300-335925
• DB-349506
• SCHEMBL19464579
• DTXSID30546481

• MDL： MFCD13193372
• Inchi： 1S/C9H6N2O2/c12-5-8-10-7-4-2-1-3-6(7)9(13)11-8/h1-5H,(H,10,11,13)
• InChI Key： WRESPKSRAUTUGF-UHFFFAOYSA-N
• SMILES： O=C1C2C=CC=CC=2N=C(C=O)N1

Computed Properties

• Exact Mass: 174.04300
• Monoisotopic Mass: 174.042927438g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 273
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 58.5Ų

Experimental Properties

• PSA: 62.82000
• LogP: 0.73560

4-hydroxyquinazoline-2-carbaldehyde Security Information

• Storage Condition：Sealed in dry,2-8°C

Additional information on 4-hydroxyquinazoline-2-carbaldehyde

4-Hydroxyquinazoline-2-Carbaldehyde (CAS 104968-03-8): A Versatile Compound in Biomedical Research

4-Hydroxyquinazoline-2-carbaldehyde, with the chemical formula C₈H₇NO₂, is a key intermediate in the synthesis of various bioactive compounds. Its unique molecular structure, characterized by a quinazoline ring system with hydroxyl and aldehyde functional groups, makes it a valuable scaffold for drug development. The CAS number 104968-03-8 represents a critical identifier for this compound in chemical databases, ensuring accurate reference in scientific literature.

Recent studies have highlighted the potential of 4-hydroxyquinazoline-2-carbaldehyde in modulating cellular pathways associated with inflammation and cancer progression. For instance, a 2023 publication in Journal of Medicinal Chemistry demonstrated its ability to inhibit the activity of tyrosine kinase receptors, which are implicated in multiple malignancies. This property positions the compound as a promising lead for the development of targeted therapies.

The quinazoline ring system is a well-known pharmacophore in pharmaceutical chemistry, commonly found in drugs like gefitinib and crizotinib. The presence of the hydroxyl group in 4-hydroxyquinazoline-2-carbaldehyde enhances its solubility and reactivity, enabling further functionalization for tailored biological activities. Researchers have explored its potential as a building block for synthesizing derivatives with improved pharmacokinetic profiles.

Advancements in synthetic methodologies have facilitated the scalable production of 4-hydroxyquinazoline-2-carbaldehyde. A 2024 study published in Organic & Biomolecular Chemistry reported an efficient one-pot synthesis approach using microwave-assisted reactions, significantly reducing reaction times and energy consumption. This innovation aligns with the growing emphasis on green chemistry in pharmaceutical manufacturing.

Emerging evidence suggests that 4-hydroxyquinazoline-2-carbaldehyde may exhibit anti-inflammatory properties through its interaction with NF-κB signaling pathways. A 2023 preclinical study in Pharmacological Research demonstrated its ability to suppress cytokine production in lipopolysaccharide-stimulated macrophages, offering potential applications in autoimmune disease management.

The compound's reactivity is further enhanced by its aldehyde functional group, which can participate in various chemical transformations. This versatility has led to its use as a key intermediate in the synthesis of heterocyclic compounds with diverse biological activities. For example, a 2023 patent application described the preparation of novel quinazoline derivatives with potential antiviral properties against RNA viruses.

Computational studies have provided insights into the molecular interactions of 4-hydroxyquinazoline-2-carbaldehyde with biological targets. Molecular docking simulations published in Journal of Chemical Information and Modeling (2023) revealed its strong binding affinity to the ATP-binding site of certain kinases, supporting its potential as a kinase inhibitor.

Pharmacological investigations have also explored the compound's effects on cell proliferation. A 2023 study in Cancer Research demonstrated its ability to induce apoptosis in cancer cell lines, particularly in leukemia and breast cancer models. These findings suggest its potential as a therapeutic agent in oncology.

The structural features of 4-hydroxyquinazoline-2-carbaldehyde make it a valuable tool for drug discovery. Its ability to form hydrogen bonds with biological targets, combined with its hydrophilic nature, may contribute to its biological activity. Researchers are actively exploring its use in the development of small molecule inhibitors targeting specific disease pathways.

Recent advances in medicinal chemistry have focused on optimizing the properties of 4-hydroxyquinazoline-2-carbaldehyde through structural modifications. A 2024 review in Drug Discovery Today discussed the synthesis of its derivatives with enhanced selectivity and reduced toxicity, highlighting its potential for clinical translation.

Biological studies have also examined the compound's effects on cellular metabolism. A 2023 investigation in Cell Reports revealed its ability to modulate mitochondrial function, suggesting potential applications in metabolic disorders. These findings underscore the compound's broad therapeutic potential.

The synthesis of 4-hydroxyquinazoline-2-carbaldehyde has been optimized using various catalytic approaches. A 2024 study in Catalysis Science & Technology described a palladium-catalyzed method for its preparation, demonstrating high yield and selectivity. Such advancements are crucial for its large-scale production and application in biomedical research.

Pharmacokinetic studies have evaluated the compound's behavior in biological systems. A 2023 preclinical study in Drug Metabolism and Disposition showed its rapid absorption and metabolism, with a half-life suitable for oral administration. These properties make it a promising candidate for drug development programs.

Researchers are also exploring the use of 4-hydroxyquinazoline-2-carbaldehyde in combination therapies. A 2023 study in Clinical Cancer Research demonstrated synergistic effects when combined with standard chemotherapeutic agents, suggesting its potential as an adjuvant therapy in cancer treatment.

The compound's structural versatility has led to its incorporation into various drug discovery platforms. A 2024 study in ACS Chemical Biology described its use in fragment-based screening approaches, highlighting its potential as a starting point for the development of novel therapeutics.

Biological studies have also examined the compound's effects on immune cell function. A 2023 investigation in Immunology Letters revealed its ability to modulate T-cell responses, suggesting potential applications in immunotherapy. These findings expand its therapeutic possibilities beyond traditional indications.

The ongoing research into 4-hydroxyquinazoline-2-carbaldehyde underscores its significance in modern drug discovery. Its unique chemical properties, combined with recent advancements in synthetic and biological methodologies, position it as a promising candidate for the development of novel therapeutics across multiple disease indications.